6-Chloro-4-methyl-3,4-dihydro-2H-isoquinolin-1-one

• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: 6-chloro-4-methyl-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H10ClNO/c1-6-5-12-10(13)8-3-2-7(11)4-9(6)8/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key: WBHGWJKAVGEQLU-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(=O)C2=C1C=C(C=C2)Cl

Description

6-Chloro-4-methyl-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under N2 protection, a mixture of [2-(3-chloro-phenyl)-propyl]-carbamic acid methyl ester (3.0 g, 13.2 mmol) and PPA (polyphosphoric acid) (10 g) in a 100 mL flask was stirred at 120° C. for 2 hours. After cooling to room temperature, the reaction mixture was treated with ice-water and aqueous ammonia solution to adjust the pH to 8. The mixture was extracted with EtOAc, and the organic layer was washed with brine, dried over anhy. Na2SO4, filtered and concentrated in vacuo. The crude product formed was further washed with ether to give the title compound (0.52 g, 20%) as a white solid. MS: 196.1 (M+H+).